N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide

• Molecular Formula: C20H22N4O5
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 2-morpholin-4-yl-N-[(Z)-[2-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C20H22N4O5/c25-20(14-23-9-11-28-12-10-23)22-21-13-17-3-1-2-4-19(17)29-15-16-5-7-18(8-6-16)24(26)27/h1-8,13H,9-12,14-15H2,(H,22,25)/b21-13-
• InChI Key: TXEAMESONVGKRI-BKUYFWCQSA-N
• Isomeric SMILES: C1COCCN1CC(=O)N/N=C\C2=CC=CC=C2OCC3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: C1COCCN1CC(=O)NN=CC2=CC=CC=C2OCC3=CC=C(C=C3)[N+](=O)[O-]

Description

N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide, also known as NBOH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. NBOH is a hydrazone derivative that has shown promising results in various biological assays, including antitumor and anti-inflammatory activities.

Scientific Research Applications

N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has been investigated for its potential applications in medicinal chemistry. It has shown promising results in various biological assays, including antitumor and anti-inflammatory activities. N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has also been tested for its antibacterial and antifungal properties. Furthermore, N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has been studied as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.

Mechanism of Action

The mechanism of action of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide is not fully understood. However, it has been suggested that N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide may act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are known to play a role in inflammation and pain. N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has been shown to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to possess anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has been shown to possess antibacterial and antifungal activity against various strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide in lab experiments is its solubility in organic solvents such as DMSO and DMF, which makes it easy to prepare stock solutions. Furthermore, N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide has been shown to exhibit low toxicity towards normal cells, making it a potential drug candidate for the treatment of cancer and other diseases. However, one of the limitations of using N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide in lab experiments is its low aqueous solubility, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for the research on N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide. One of the areas that require further investigation is the mechanism of action of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide. Understanding the molecular targets of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide will provide insights into its biological activity and aid in the development of more potent analogs. Another area that requires further investigation is the pharmacokinetics and pharmacodynamics of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide. Studies on the absorption, distribution, metabolism, and excretion of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide will provide valuable information for the development of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide as a drug candidate. Finally, the efficacy of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide in animal models of various diseases needs to be evaluated to determine its potential clinical applications.

Synthesis Methods

The synthesis of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide involves the reaction of 2-(4-morpholinyl)acetohydrazide with 2-hydroxy-4-nitrobenzaldehyde in the presence of a catalytic amount of acetic acid. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The purity of N'-[2-({4-nitrobenzyl}oxy)benzylidene]-2-(4-morpholinyl)acetohydrazide can be improved by recrystallization from ethanol or ethyl acetate.